4-Chlorophenoxyacetic acid 4-Chlorophenoxyacetic acid 4-Chlorophenoxyacetic acid is a herbicide. Degradation of 4-chlorophenoxyacetic acid in aqueous medium by advanced electrochemical oxidation processes, using an undivided cell containing a Pt anode has been reported.
(4-chlorophenoxy)acetic acid is a chlorophenoxyacetic acid that is phenoxyacetic acid carrying a chloro substituent at position 4. It has a role as a phenoxy herbicide. It is a chlorophenoxyacetic acid and a member of monochlorobenzenes. It is a conjugate acid of a (4-chlorophenoxy)acetate.
Brand Name: Vulcanchem
CAS No.: 122-88-3
VCID: VC20794712
InChI: InChI=1S/C8H7ClO3/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4H,5H2,(H,10,11)
SMILES: C1=CC(=CC=C1OCC(=O)O)Cl
Molecular Formula: C8H7ClO3
Molecular Weight: 186.59 g/mol

4-Chlorophenoxyacetic acid

CAS No.: 122-88-3

Cat. No.: VC20794712

Molecular Formula: C8H7ClO3

Molecular Weight: 186.59 g/mol

* For research use only. Not for human or veterinary use.

4-Chlorophenoxyacetic acid - 122-88-3

Specification

Description 4-Chlorophenoxyacetic acid is a herbicide. Degradation of 4-chlorophenoxyacetic acid in aqueous medium by advanced electrochemical oxidation processes, using an undivided cell containing a Pt anode has been reported.
(4-chlorophenoxy)acetic acid is a chlorophenoxyacetic acid that is phenoxyacetic acid carrying a chloro substituent at position 4. It has a role as a phenoxy herbicide. It is a chlorophenoxyacetic acid and a member of monochlorobenzenes. It is a conjugate acid of a (4-chlorophenoxy)acetate.
CAS No. 122-88-3
Molecular Formula C8H7ClO3
Molecular Weight 186.59 g/mol
IUPAC Name 2-(4-chlorophenoxy)acetic acid
Standard InChI InChI=1S/C8H7ClO3/c9-6-1-3-7(4-2-6)12-5-8(10)11/h1-4H,5H2,(H,10,11)
Standard InChI Key SODPIMGUZLOIPE-UHFFFAOYSA-N
Impurities Reagent grade p-chlorophenoxyacetic acid was found to contain 2,4-D as an impurity (1.0%) as well as traces of 2,4-dichlorophenols.
SMILES C1=CC(=CC=C1OCC(=O)O)Cl
Canonical SMILES C1=CC(=CC=C1OCC(=O)O)Cl
Colorform Prisms or needles from wate
Melting Point 164.0 °C
156.5 °C

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